Cas no 115238-68-1 (1-Phenylethyl imidothiocarbamate hydrobromide)

• Product Name: 1-Phenylethyl imidothiocarbamate hydrobromide
• CAS No: 115238-68-1
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• MDL: MFCD03195949
• CID: 1204622
• PubChem ID: 17385237
• Update Time: 2025-04-20

1-Phenylethyl imidothiocarbamate hydrobromide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 1-phenylethyl ester, monohydrobromide
• 1-Phenylethylcarbamimidothioatehydrobromide
• MFCD03195949
• 1-phenylethyl imidothiocarbamate hydrobromide
• 46051-05-2
• 115238-68-1
• 1-phenylethyl carbamimidothioate;hydrobromide
• 1-Phenylethyl carbamimidothioate hydrobromide
• 1-Phenylethyl imidothiocarbamate HBr
• 1-Phenylethyl imidothiocarbamate hydrobromide

• MDL： MFCD03195949
• Inchi： 1S/C9H12N2S.BrH/c1-7(12-9(10)11)8-5-3-2-4-6-8;/h2-7H,1H3,(H3,10,11);1H
• InChI Key： LGXNHOIKFZDVLY-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 259.99839
• Monoisotopic Mass: 259.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives